![molecular formula C16H17NO3 B4739815 4-methoxy-N-(4-methoxyphenyl)-3-methylbenzamide](/img/structure/B4739815.png)
4-methoxy-N-(4-methoxyphenyl)-3-methylbenzamide
Overview
Description
4-methoxy-N-(4-methoxyphenyl)-3-methylbenzamide, also known as MMMA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamides and has a molecular weight of 295.34 g/mol. The present paper aims to provide an overview of the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of MMMA.
Mechanism of Action
The mechanism of action of 4-methoxy-N-(4-methoxyphenyl)-3-methylbenzamide is not fully understood. However, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme responsible for the production of prostaglandins, which are involved in the inflammatory response. This compound has also been reported to inhibit the activity of acetylcholinesterase (AChE), an enzyme responsible for the breakdown of acetylcholine, a neurotransmitter involved in cognitive function. Furthermore, this compound has been reported to induce apoptosis in cancer cells, which may contribute to its anti-tumor effects.
Biochemical and Physiological Effects:
This compound has been reported to exhibit anti-inflammatory effects by reducing the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). This compound has also been reported to inhibit the production of reactive oxygen species (ROS), which are involved in oxidative stress and inflammation. Furthermore, this compound has been reported to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-methoxy-N-(4-methoxyphenyl)-3-methylbenzamide in lab experiments is its potential therapeutic applications. This compound has been reported to exhibit a wide range of pharmacological activities, which makes it a promising candidate for drug development. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which may affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for the research on 4-methoxy-N-(4-methoxyphenyl)-3-methylbenzamide. One of the potential areas of research is the development of this compound-based drugs for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another area of research is the investigation of this compound's potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Furthermore, the development of this compound-based drugs for cancer treatment is another potential area of research. Finally, the investigation of this compound's mechanism of action and its interaction with other biomolecules is another area of research that may contribute to a better understanding of its pharmacological properties.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The synthesis method of this compound involves the reaction of 4-methoxyphenyl-3-methylbenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 4-methoxyaniline. This compound has been reported to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties, and has been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Furthermore, this compound has been reported to have analgesic effects and has been studied for its potential use in pain management. The future directions for this compound research include the development of this compound-based drugs for the treatment of inflammatory diseases, neurodegenerative diseases, and cancer, as well as the investigation of its mechanism of action and interaction with other biomolecules.
Scientific Research Applications
4-methoxy-N-(4-methoxyphenyl)-3-methylbenzamide has been extensively studied for its potential therapeutic applications. It has been reported to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Furthermore, this compound has been reported to have analgesic effects and has been studied for its potential use in pain management.
properties
IUPAC Name |
4-methoxy-N-(4-methoxyphenyl)-3-methylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO3/c1-11-10-12(4-9-15(11)20-3)16(18)17-13-5-7-14(19-2)8-6-13/h4-10H,1-3H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKBFUJOVWSPLFB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)NC2=CC=C(C=C2)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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